1-(4-Ethylpiperazin-1-yl)-3-(3-methoxyphenoxy)propan-2-ol hydrochloride

• IUPAC Name: 1-(4-ethylpiperazin-1-yl)-3-(3-methoxyphenoxy)propan-2-ol;hydrochloride
• InChI: InChI=1S/C16H26N2O3.ClH/c1-3-17-7-9-18(10-8-17)12-14(19)13-21-16-6-4-5-15(11-16)20-2;/h4-6,11,14,19H,3,7-10,12-13H2,1-2H3;1H
• InChI Key: ICACHZRLZXEESV-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)CC(COC2=CC=CC(=C2)OC)O.Cl
• Molecular Formula: C16H27ClN2O3
• Molecular Weight: 330.8 g/mol

Description

1-(4-Ethylpiperazin-1-yl)-3-(3-methoxyphenoxy)propan-2-ol hydrochloride, also known as EPP hydrochloride, is a chemical compound that has been extensively studied in scientific research. This molecule has shown potential in various fields, including medicinal chemistry, drug discovery, and neuroscience.

Scientific Research Applications

Src Kinase Inhibition

1-(4-Ethylpiperazin-1-yl)-3-(3-methoxyphenoxy)propan-2-ol hydrochloride and its analogues have shown potential in inhibiting Src kinase activity, a protein tyrosine kinase involved in signal transduction pathways that regulate various cellular processes including proliferation, differentiation, motility, and adhesion. A study identified compounds with improved inhibition of Src kinase activity and Src-mediated cell proliferation, indicating their potential as therapeutic agents for diseases where Src kinase is implicated (Boschelli et al., 2001).

Antidepressant and Anxiolytic Effects

Phenylpiperazine derivatives, closely related to 1-(4-Ethylpiperazin-1-yl)-3-(3-methoxyphenoxy)propan-2-ol hydrochloride, have demonstrated significant antidepressant-like and anxiolytic-like effects in animal models. These effects are mediated through their high affinity for serotonergic 5-HT2, adrenergic α1, and dopaminergic D2 receptors, and their role as full 5-HT1A and 5-HT7 receptor antagonists. This highlights their potential application in treating mood disorders (Pytka et al., 2015).

Anti-inflammatory and Analgesic Properties

Research on compounds structurally similar to 1-(4-Ethylpiperazin-1-yl)-3-(3-methoxyphenoxy)propan-2-ol hydrochloride has revealed anti-inflammatory, analgesic, and peripheral N-cholinolytic properties. These findings suggest potential applications in managing pain and inflammation, providing a basis for further exploration of such compounds in therapeutic settings (Геворгян et al., 2017).

Hsp90 Inhibition

Optimization studies of analogues containing the 1-phenylpiperazine scaffold have led to the identification of novel inhibitors of Hsp90, a molecular chaperone implicated in the pathophysiology of cancer. These compounds show improved activity at both target-based and cell-based levels compared to the original hits, underscoring their potential in cancer treatment (Jia et al., 2014).